![molecular formula C19H22N2O3 B268894 3-[(3-ethoxybenzoyl)amino]-N-isopropylbenzamide](/img/structure/B268894.png)
3-[(3-ethoxybenzoyl)amino]-N-isopropylbenzamide
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Overview
Description
3-[(3-ethoxybenzoyl)amino]-N-isopropylbenzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various research fields. This compound is also known as EIBA and is used as a tool compound in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 3-[(3-ethoxybenzoyl)amino]-N-isopropylbenzamide involves the inhibition of carnitine palmitoyltransferase 1 (CPT1), which is an enzyme involved in the transport of fatty acids into the mitochondria for oxidation. By inhibiting CPT1, EIBA blocks the transport of fatty acids into the mitochondria, leading to a decrease in fatty acid oxidation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. Inhibition of CPT1 by EIBA has been shown to lead to a decrease in fatty acid oxidation, which can have various effects on cellular metabolism. Additionally, EIBA has been shown to affect insulin secretion and glucose homeostasis, suggesting a potential role in the treatment of metabolic disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(3-ethoxybenzoyl)amino]-N-isopropylbenzamide in lab experiments is its specificity for CPT1 inhibition. This allows for the study of fatty acid metabolism and mitochondrial function with high precision. However, a limitation of using EIBA is its potential toxicity at high concentrations, which can affect cellular viability and the interpretation of experimental results.
Future Directions
There are several future directions for the study of 3-[(3-ethoxybenzoyl)amino]-N-isopropylbenzamide. One potential direction is the investigation of its effects on other metabolic pathways and cellular processes. Additionally, the development of more specific and less toxic CPT1 inhibitors could lead to new therapeutic options for metabolic disorders. Finally, the application of EIBA in animal models could provide valuable insights into its in vivo effects and potential clinical applications.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained attention in the scientific community for its potential applications in various research fields. Its specificity for CPT1 inhibition allows for the study of fatty acid metabolism and mitochondrial function with high precision. However, its potential toxicity at high concentrations limits its use in lab experiments. Further research is needed to fully understand the biochemical and physiological effects of EIBA and its potential therapeutic applications.
Synthesis Methods
The synthesis of 3-[(3-ethoxybenzoyl)amino]-N-isopropylbenzamide involves the reaction of 3-amino-N-isopropylbenzamide with 3-ethoxybenzoyl chloride in the presence of a base. This reaction results in the formation of the desired compound, which can be isolated and purified through various methods.
Scientific Research Applications
3-[(3-ethoxybenzoyl)amino]-N-isopropylbenzamide is used as a tool compound in various biochemical and physiological studies. It is commonly used to study the transport of fatty acids into the mitochondria and the regulation of mitochondrial function. EIBA has also been used to investigate the role of fatty acid metabolism in insulin secretion and the regulation of glucose homeostasis.
properties
Molecular Formula |
C19H22N2O3 |
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Molecular Weight |
326.4 g/mol |
IUPAC Name |
3-[(3-ethoxybenzoyl)amino]-N-propan-2-ylbenzamide |
InChI |
InChI=1S/C19H22N2O3/c1-4-24-17-10-6-8-15(12-17)19(23)21-16-9-5-7-14(11-16)18(22)20-13(2)3/h5-13H,4H2,1-3H3,(H,20,22)(H,21,23) |
InChI Key |
RYQVRXXAGTWMFP-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)NC(C)C |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)NC(C)C |
Origin of Product |
United States |
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